Cas no 34086-64-1 (1H,2H,3H-pyrrolo3,4-bquinoline)

• Product Name: 1H,2H,3H-pyrrolo3,4-bquinoline
• CAS No: 34086-64-1
• MF: C₁₁H₁₀N₂
• MW: 170.210502147675
• CID: 1111155
• PubChem ID: 421618
• Update Time: 2025-07-19

1H,2H,3H-pyrrolo3,4-bquinoline Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-Pyrrolo[3,4-b]quinoline
• 1H,2H,3H-pyrrolo3,4-bquinoline
• EN300-1459047
• SCHEMBL5550904
• 1H,2H,3H-pyrrolo[3,4-b]quinoline
• 34086-64-1

• Inchi： 1S/C11H10N2/c1-2-4-10-8(3-1)5-9-6-12-7-11(9)13-10/h1-5,12H,6-7H2
• InChI Key： XEHCCKCEOPMQRS-UHFFFAOYSA-N
• SMILES： N1CC2=C(C=C3C=CC=CC3=N2)C1

Computed Properties

• Exact Mass: 170.084398327g/mol
• Monoisotopic Mass: 170.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Pyrroloquinolines

Additional information on 1H,2H,3H-pyrrolo3,4-bquinoline

Comprehensive Overview of 1H,2H,3H-pyrrolo[3,4-b]quinoline (CAS No. 34086-64-1): Properties, Applications, and Research Insights

1H,2H,3H-pyrrolo[3,4-b]quinoline (CAS No. 34086-64-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural framework. This compound belongs to the quinoline family, which is widely recognized for its diverse biological activities and applications in drug discovery. The fusion of a pyrrolo ring with the quinoline backbone enhances its electronic properties, making it a promising candidate for optoelectronic devices and fluorescent probes.

Recent studies highlight the growing interest in 1H,2H,3H-pyrrolo[3,4-b]quinoline derivatives as potential anticancer agents and neuroprotective compounds. Researchers are exploring its mechanism of action in modulating key cellular pathways, such as apoptosis and oxidative stress. The compound's ability to interact with biological targets like kinase enzymes and G-protein-coupled receptors has sparked innovation in targeted therapy development. Additionally, its photophysical properties are being investigated for applications in bioimaging and sensor technologies.

From a synthetic chemistry perspective, 34086-64-1 serves as a versatile intermediate for constructing complex molecular architectures. Its nitrogen-rich structure facilitates interactions with metal ions, enabling the design of catalysts and coordination polymers. The compound's stability under physiological conditions further supports its utility in medicinal chemistry and drug delivery systems. Innovations in green chemistry have also explored eco-friendly synthesis routes for this scaffold, aligning with global sustainability goals.

In material science, 1H,2H,3H-pyrrolo[3,4-b]quinoline derivatives exhibit exceptional charge transport characteristics, making them suitable for organic semiconductors and light-emitting diodes (OLEDs). The compound's aromaticity and planar geometry contribute to enhanced π-π stacking interactions, critical for device performance. Recent patents highlight its incorporation into flexible electronics and energy storage systems, addressing the demand for next-generation wearable technologies.

The safety profile and toxicological data of CAS 34086-64-1 remain under rigorous evaluation, with preliminary studies indicating low acute toxicity in standard models. Regulatory compliance and REACH certification are pivotal for its commercial adoption, particularly in the European market. As the scientific community continues to unravel its potential, collaborations between academia and industry are accelerating the translation of research findings into practical applications.

For researchers seeking high-purity 1H,2H,3H-pyrrolo[3,4-b]quinoline, advanced analytical techniques like HPLC and NMR spectroscopy ensure quality control. Suppliers often provide customized solutions, including isotope-labeled variants for mechanistic studies. The compound's structure-activity relationships (SAR) are frequently discussed in peer-reviewed journals, offering insights for rational drug design.

In conclusion, 34086-64-1 represents a multifaceted compound with cross-disciplinary relevance. Its integration into precision medicine and smart materials underscores its transformative potential. Future research directions may focus on scaling production via continuous flow chemistry and exploring its role in artificial intelligence-driven drug discovery platforms.